1-[2-(2-bromoethoxy)ethoxy]-2,4-dimethylbenzene

• IUPAC Name: 1-[2-(2-bromoethoxy)ethoxy]-2,4-dimethylbenzene
• InChI: InChI=1S/C12H17BrO2/c1-10-3-4-12(11(2)9-10)15-8-7-14-6-5-13/h3-4,9H,5-8H2,1-2H3
• InChI Key: SLMNFISNPZXWIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCBr)C
• Molecular Formula: C12H17BrO2
• Molecular Weight: 273.17 g/mol

Description

1-[2-(2-bromoethoxy)ethoxy]-2,4-dimethylbenzene is a chemical compound that is commonly referred to as Bromoethoxyphenyl. It belongs to the family of phenethylamines and is used in scientific research. The compound has been found to have various biochemical and physiological effects, making it an important tool in the field of pharmacology.

Mechanism of Action

Bromoethoxyphenyl acts as a dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine into the presynaptic neuron. This leads to an increase in dopamine levels in the synaptic cleft, which can have various physiological effects. The compound has also been found to have a high affinity for serotonin receptors, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
Bromoethoxyphenyl has been found to have various biochemical and physiological effects. It has been shown to increase locomotor activity in rats and can induce hyperthermia. The compound has also been found to have anxiogenic effects, which means that it can induce anxiety in animals.

Advantages and Limitations for Lab Experiments

One of the advantages of using Bromoethoxyphenyl in lab experiments is that it is a selective dopamine reuptake inhibitor. This means that it can be used to study the effects of dopamine reuptake inhibitors without affecting other neurotransmitter systems. However, one of the limitations of using the compound is that it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on Bromoethoxyphenyl. One area of research could be to study the effects of the compound on other neurotransmitter systems, such as the noradrenergic and cholinergic systems. Another area of research could be to study the long-term effects of the compound on behavior and cognition. Additionally, the compound could be used to develop new drugs for the treatment of psychiatric disorders such as depression and anxiety.

Synthesis Methods

The synthesis of Bromoethoxyphenyl involves the reaction of 2,4-dimethylphenol with 2-bromoethyl ethyl ether in the presence of a base. The reaction takes place at room temperature and yields the desired product in good yield.

Scientific Research Applications

Bromoethoxyphenyl is used in scientific research as a tool to study the biochemical and physiological effects of phenethylamines. It has been found to have a high affinity for the dopamine transporter and can be used to study the effects of dopamine reuptake inhibitors. The compound has also been used to study the effects of phenethylamines on serotonin receptors.